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Compound of Interest

Compound Name: Methyl 2-acetyl-3-methylbutanoate
CAS No.: 51756-10-6
Cat. No.: B3143055
Get Quote
. J

Executive Summary

Methyl 2-acetyl-3-methylbutanoate (also known as Methyl 2-isopropylacetoacetate) is a
volatile

-keto ester characterized by a sharp, ethereal, and fruity organoleptic profile. Unlike its more
common ethyl analog (Ethyl 2-acetyl-3-methylbutanoate, FEMA 3696), the methyl ester exhibits
higher volatility and a "greener,"” more piercing top-note character. This guide outlines the
protocol for its synthesis validation, gas chromatography-mass spectrometry (GC-MS)
guantification, and sensory threshold determination.

Chemical Identity & Properties

Understanding the physicochemical properties is crucial for selecting the correct extraction and
analysis methods.
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Specification

IUPAC Name

Methyl 2-acetyl-3-methylbutanoate

Common Synonyms

Methyl 2-isopropylacetoacetate; Methyl 2-

isopropyl-3-oxobutanoate

CAS Number 51756-10-6
Molecular Formula
Molecular Weight 158.19 g/mol
-keto ester with an isopropyl group at the
Structure

-position

LogP (Predicted)

~1.3 (Moderate lipophilicity)

Boiling Point

~195°C (Predicted)

Solubility

Soluble in alcohols, dipropylene glycol; sparingly

soluble in water

Sensory Profile Analysis

The flavor profile of Methyl 2-acetyl-3-methylbutanoate is dominated by diffusive, ester-like

notes. Due to its high volatility, it functions primarily as a top note modifier.

Organoleptic Descriptors

o Primary: Ethereal, Fruity (Green Apple/Pear), Sharp.

e Secondary: Tropical (Pineapple nuance), Solvent-like (at high concentrations), Fermented.

o Comparison: Sharper and less "jammy" than the ethyl ester analog; provides "lift" to fruit

accords.

Sensory Protocol: Threshold Determination

Objective: Determine the odor detection threshold (ODT) in a water matrix.
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Materials:

e Odour-free water (filtered, charcoal-treated).
o Glass sniffing ports (teflon-lined caps).

e Panel: 8-10 trained judges.

Method (ASTM E679-19):

e Stock Solution: Prepare 1000 ppm in ethanol.

» Dilution Series: Create a 3-AFC (Alternative Forced Choice) ascending concentration series
in water (e.g., 0.1 ppb to 100 ppm).

» Evaluation: Panelists identify the "odd" sample among two blanks and one spiked sample.

o Calculation: The Best Estimate Threshold (BET) is the geometric mean of the highest
concentration missed and the next higher concentration detected.

Critical Insight:

-keto esters can undergo keto-enol tautomerism. The enol form is often stabilized
by intramolecular hydrogen bonding, potentially affecting volatility and perceived
odor intensity. Ensure samples are pH-stabilized (neutral) to maintain consistent
sensory perception.

Instrumental Analysis Protocol (GC-MS)

This protocol ensures the separation of Methyl 2-acetyl-3-methylbutanoate from complex
matrices (e.g., fruit purees or pharmaceutical excipients).

Sample Preparation: HS-SPME
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Solid Phase Microextraction (SPME) is preferred over solvent extraction to prevent the loss of
this highly volatile ester and to avoid solvent peaks masking the analyte.

e Fiber: DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) — 50/30 um.
Reason: Covers a wide polarity and volatility range.

 Incubation: 40°C for 20 minutes with agitation (250 rpm).

e Desorption: 3 minutes at 250°C in the GC injector (Splitless mode).

GC-MS Parameters

Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

Parameter Setting Rationale

Polar phase required to
DB-WAX Ul (60m x 0.25mm X

Column separate esters from non-polar
0.25um)
terpenes.
) Helium @ 1.2 mL/min Optimal linear velocity for
Carrier Gas .
(Constant Flow) resolution.
40°C (2 min)
) Slow ramp ensures separation
Oven Program 5°C/min
of methyl/ethyl ester analogs.
240°C (10 min)
Transfer Line 250°C Prevents condensation.
Standard fragmentation for
lon Source El (70 eV), 230°C ) i
library matching.
Covers molecular ion (
Scan Range 35-350 amu

158) and fragments.

Identification & Quantification[1]

o Target lon (Quant): m/z 43 (Acetyl group). Note: Non-specific, requires clean separation.
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e Qualifier lons: m/z 116 (Loss of Acetyl/Ketene), m/z 85, m/z 158 (

).

e Retention Index (RI): Calculate using C7-C30 alkane standards. Expected RI on WAX
column: ~1450-1550 (Estimate based on polarity).

Synthesis & Pathway Visualization

Methyl 2-acetyl-3-methylbutanoate is typically synthesized via the alkylation of methyl
acetoacetate. Understanding this pathway helps in identifying potential impurities (e.g.,
dialkylated by-products).

Synthesis Workflow (Diagram)
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Figure 1: Synthesis pathway showing the competition between C-alkylation (desired) and O-
alkylation.

Analytical Logic Flow (Diagram)

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3143055/docs?utm_src=pdf-body#application-note-advanced-flavor-profiling-analysis-of-methyl-2-acetyl-3-methylbutanoate
https://www.benchchem.com/product/b3143055/docs?utm_src=pdf-body-img#application-note-advanced-flavor-profiling-analysis-of-methyl-2-acetyl-3-methylbutanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3143055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Raw Sample
(Fruit/Pharma Matrix)

xtraction

Sample Prep:
HS-SPME (DVB/CAR/PDMS)

eparation

Gas Chromatography
(DB-WAX Column)

etection

Mass Spectrometry
(El Source)

Data Analysis

Py

etention Index (RI) Spectral Matching
Comparison (NIST/Wiley)

Confirm Identity/Confirm Structure

Validated Profile

Click to download full resolution via product page

Figure 2: Step-by-step analytical workflow for validating the presence of the target ester.

Safety & Handling
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Hazard: Combustible liquid.
PPE: Wear nitrile gloves and safety glasses. Work in a fume hood.

Storage: Store at 2-8°C under inert gas (Nitrogen/Argon) to prevent hydrolysis or oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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